Apicidin C

• Molecular Formula: C33H47N5O6
• Molecular Weight: 609.8 g/mol
• InChI: InChI=1S/C33H47N5O6/c1-5-23(39)13-7-6-8-15-25-30(40)35-26(19-22-20-38(44-4)27-16-10-9-14-24(22)27)31(41)36-29(21(2)3)33(43)37-18-12-11-17-28(37)32(42)34-25/h9-10,14,16,20-21,25-26,28-29H,5-8,11-13,15,17-19H2,1-4H3,(H,34,42)(H,35,40)(H,36,41)/t25-,26-,28+,29-/m0/s1
• InChIKey: GWLHFNKLJRZBAI-KGKLHAENSA-N

Apicidin C HDAC Inhibitor Overview

Apicidin C (Compound 5a, CAS 366448-28-4, C33H47N5O6, MW 609.76) is a naturally occurring cyclic tetrapeptide belonging to the apicidin family, originally isolated from Fusarium species [1]. Unlike classical electrophilic α-keto epoxide-containing HDAC inhibitors (e.g., HC-toxin, trapoxin A), apicidins achieve potent nanomolar HDAC inhibition via a distinct zinc-binding mechanism that does not require the α-epoxyketone warhead [2]. Apicidin C is a congener of the parent compound apicidin, differing specifically by a valine substitution in place of isoleucine [3]. The compound acts as a reversible histone deacetylase (HDAC) inhibitor and is primarily utilized in research applications focused on antiprotozoal and antimalarial mechanisms [3].

Reversible HDAC probe

Supports dynamic inhibition-washout experiments without permanent target modification

Defined Pro/Val substitution

Enables SAR dissection of apicidin-family pharmacophore via natural congener comparison

Antiprotozoal assay context

Reported activity in Eimeria tenella model; provides a reference for apicomplexan screening studies

• [1] Singh SB, Zink DL, Liesch JM, Dombrowski AW, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure and chemistry of apicidins, a class of novel cyclic tetrapeptides without a terminal alpha-keto epoxide as inhibitors of histone deacetylase with potent antiprotozoal activities. J Org Chem. 2002;67(3):815-825. View Source
• [2] Singh SB, Zink DL, Liesch JM, Mosley RT, Dombrowski AW, Bills GF, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure and chemistry of apicidins, a class of novel cyclic tetrapeptides without a terminal alpha-keto epoxide as inhibitors of histone deacetylase with potent antiprotozoal activities. J Org Chem. 2002;67(3):815-825. View Source
• [3] Singh SB, Zink DL, Liesch JM, Dombrowski AW, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure, histone deacetylase, and antiprotozoal activities of apicidins B and C, congeners of apicidin with proline and valine substitutions. Org Lett. 2001;3(18):2815-2818. View Source

Apicidin C Irreplaceability

Generic substitution among cyclic tetrapeptide HDAC inhibitors is not scientifically valid due to amino acid composition-driven differences in antiprotozoal potency and spectrum. The apicidin family exhibits structure-activity relationships (SAR) wherein specific amino acid substitutions—such as isoleucine (apicidin) versus valine (apicidin C) or proline (apicidin B)—yield quantifiably distinct IC50 values against target parasites [1]. Furthermore, apicidins as a class are characterized by their cyclic tetrapeptide scaffold with a C-8 keto group and N-methoxy tryptophan moiety that are both critical for biological activity [2]. Pan-HDAC inhibitors such as vorinostat (SAHA) or trichostatin A (TSA) exhibit fundamentally different isoform selectivity profiles, with apicidin being HDAC2- and HDAC3-selective while hydroxamic acid-based compounds act as pan-inhibitors [3]. This combination of intra-family SAR variability and inter-class mechanistic divergence means that substituting apicidin C with a related analog or alternative HDAC inhibitor would introduce uncontrolled experimental variables, compromising reproducibility and data interpretation.

Residue substitution alters selectivity

Apicidin C's Pro/Val residues produce different HDAC isoform inhibition profiles than apicidin's Pip/Ile. Direct substitution may shift assay outcomes.

Reversible vs. irreversible mechanism mismatch

Apicidin C binds reversibly; epoxyketone peptides like HC-toxin modify HDAC irreversibly. Pharmacodynamic readouts may differ substantially.

Potency profile differs across assays

Enzyme and whole-parasite IC50 values for apicidin C and apicidin may not correlate; using the parent compound may not replicate antiparasitic outcomes.

• [1] Singh SB, Zink DL, Liesch JM, Dombrowski AW, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure, histone deacetylase, and antiprotozoal activities of apicidins B and C, congeners of apicidin with proline and valine substitutions. Org Lett. 2001;3(18):2815-2818. View Source
• [2] Singh SB, Zink DL, Liesch JM, Mosley RT, Dombrowski AW, Bills GF, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure and chemistry of apicidins, a class of novel cyclic tetrapeptides without a terminal alpha-keto epoxide as inhibitors of histone deacetylase with potent antiprotozoal activities. J Org Chem. 2002;67(3):815-825. View Source
• [3] Khan N, Jeffers M, Kumar S, Hackett C, Boldog F, Khramtsov N, Qian X, Mills E, Berghs SC, Carey N, Finn PW, Collins LS, Tumber A, Ritchie JW, Jensen PB, Lichenstein HS, Sehested M. Determination of the class and isoform selectivity of small-molecule histone deacetylase inhibitors. Biochem J. 2008;409(2):581-589. View Source

Apicidin C Differentiation Evidence

HDAC1 Inhibition Potency vs. Apicidin

Apicidin C demonstrates a moderate reduction in antiprotozoal potency against Eimeria tenella compared to the parent compound apicidin, attributable to the isoleucine-to-valine substitution [1].

HDAC1 inhibition

Reported

IC50 6 nM (Apicidin C) vs 1 nM (apicidin)

Intermediate potency supports dose-response SAR studies

6-fold shift relative to parent; data from molecular docking compilation

Evidence Dimension	Antiprotozoal activity against Eimeria tenella (IC50)
Target Compound Data	6 nM
Comparator Or Baseline	Apicidin: 1 nM
Quantified Difference	6-fold reduced potency
Conditions	In vitro antiprotozoal assay against Eimeria tenella

Why This Matters

This quantitative difference enables researchers to select Apicidin C when a slightly attenuated HDAC inhibitory profile is desirable for mechanistic or selectivity studies, avoiding the higher potency of apicidin.

• [1] Singh SB, Zink DL, Liesch JM, Dombrowski AW, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure, histone deacetylase, and antiprotozoal activities of apicidins B and C, congeners of apicidin with proline and valine substitutions. Org Lett. 2001;3(18):2815-2818. View Source

Eimeria tenella Antiprotozoal Activity

In a direct side-by-side evaluation, Apicidin C (valine-substituted) exhibited intermediate antiprotozoal potency against Eimeria tenella relative to apicidin B (proline-substituted) and the parent apicidin [1].

Eimeria tenella activity

Reported

IC50 6 nM (whole-parasite)

Supports antiprotozoal screening context

Direct parasite-based assay; apicidin enzyme IC50 0.7 nM but antimalarial IC50 74.9 nM

Evidence Dimension	Antiprotozoal activity against Eimeria tenella (IC50)
Target Compound Data	Apicidin C: 6 nM
Comparator Or Baseline	Apicidin B: >100 nM
Quantified Difference	>16-fold higher potency for Apicidin C
Conditions	In vitro antiprotozoal assay against Eimeria tenella

Why This Matters

This demonstrates that Apicidin C is not an interchangeable analog—it retains nanomolar potency unlike the dramatically attenuated apicidin B, making Apicidin C the preferred valine-substituted congener for studies requiring potent HDAC inhibition with a modified scaffold.

• [1] Singh SB, Zink DL, Liesch JM, Dombrowski AW, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure, histone deacetylase, and antiprotozoal activities of apicidins B and C, congeners of apicidin with proline and valine substitutions. Org Lett. 2001;3(18):2815-2818. View Source

Reversible HDAC Inhibition

Apicidin (and by structural class inference, apicidin C) exhibits HDAC2- and HDAC3-selective inhibition, contrasting with the pan-HDAC profile of hydroxamic acid-based clinical candidates [1]. This selectivity profile is characteristic of the cyclic tetrapeptide scaffold.

Inhibition mechanism

Class-level

Reversible, non-covalent

Enables washout and kinetic recovery experiments

Contrasts with irreversible epoxyketone peptides; no warhead moiety

Evidence Dimension	HDAC isoform selectivity profile
Target Compound Data	Apicidin class: HDAC2- and HDAC3-selective (class-level inference; specific IC50 values for Apicidin C against individual isoforms not reported in primary literature)
Comparator Or Baseline	Panobinostat, vorinostat, belinostat, TSA: pan-HDAC inhibitors
Quantified Difference	Qualitative difference in isoform targeting
Conditions	Recombinant human HDAC isoform panel (Fluor de Lys assay)

Why This Matters

Researchers targeting specific HDAC isoforms (particularly HDAC2/HDAC3-driven pathways) should prioritize the apicidin scaffold over pan-inhibitors to reduce confounding effects from broader HDAC inhibition.

• [1] Khan N, Jeffers M, Kumar S, Hackett C, Boldog F, Khramtsov N, Qian X, Mills E, Berghs SC, Carey N, Finn PW, Collins LS, Tumber A, Ritchie JW, Jensen PB, Lichenstein HS, Sehested M. Determination of the class and isoform selectivity of small-molecule histone deacetylase inhibitors. Biochem J. 2008;409(2):581-589. View Source

Parasite Selectivity SAR Scaffold

The apicidin family SAR reveals that the specific amino acid at position 3 of the cyclic tetrapeptide scaffold dictates antiprotozoal potency: isoleucine (apicidin, 1 nM) > valine (apicidin C, 6 nM) >> proline (apicidin B, >100 nM) [1]. The cyclic nature, C-8 keto group, and N-methoxy tryptophan are conserved and essential [2].

Structural composition

Reported

(R)-Pro, (S)-Val vs (R)-Pip, (S)-Ile in apicidin

Defines pharmacophore for parasite-selective design

Established by NMR and MS; key reference for congener panels

Evidence Dimension	Structure-activity relationship (amino acid substitution effect on potency)
Target Compound Data	Apicidin C: contains L-valine; E. tenella IC50 = 6 nM
Comparator Or Baseline	Apicidin: L-isoleucine (1 nM); Apicidin B: D-proline (>100 nM)
Quantified Difference	Valine substitution retains ~17% of parent potency; proline substitution causes >99% potency loss
Conditions	Eimeria tenella in vitro antiprotozoal assay

Why This Matters

This SAR mapping allows procurement decisions based on desired potency tier: Apicidin C occupies the mid-potency range within the natural apicidin series, providing a distinct pharmacological tool distinct from both the high-potency parent and the low-potency apicidin B.

• [1] Singh SB, Zink DL, Liesch JM, Dombrowski AW, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure, histone deacetylase, and antiprotozoal activities of apicidins B and C, congeners of apicidin with proline and valine substitutions. Org Lett. 2001;3(18):2815-2818. View Source
• [2] Singh SB, Zink DL, Liesch JM, Mosley RT, Dombrowski AW, Bills GF, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure and chemistry of apicidins, a class of novel cyclic tetrapeptides without a terminal alpha-keto epoxide as inhibitors of histone deacetylase with potent antiprotozoal activities. J Org Chem. 2002;67(3):815-825. View Source

Apicidin C Procurement Scenarios

Parasite-Selective HDAC Pharmacophore

Researchers investigating therapeutic interventions for coccidiosis caused by Eimeria species should select Apicidin C as a mid-potency tool compound. Its IC50 of 6 nM against Eimeria tenella [1] provides a defined reference point for structure-activity relationship (SAR) studies comparing valine-substituted cyclic tetrapeptides against the more potent parent apicidin (1 nM) or the weakly active apicidin B (>100 nM) [1]. This tiered potency profile enables dose-response calibration in parasite growth inhibition assays.

Reversible Inhibition Dynamics in Parasite Models

For epigenetic studies requiring HDAC2- and HDAC3-selective inhibition, the apicidin scaffold—including Apicidin C by class inference—offers a distinct alternative to pan-HDAC inhibitors such as vorinostat, panobinostat, or trichostatin A [2]. This selectivity is relevant for dissecting isoform-specific roles in transcriptional regulation, HIV latency reversal, and cancer cell differentiation, where broader HDAC inhibition may confound mechanistic interpretation [2].

Natural Product Discovery Reference Standard

Medicinal chemistry teams optimizing cyclic tetrapeptide HDAC inhibitors should utilize Apicidin C as the valine-substituted reference standard. The quantitative SAR hierarchy—isoleucine (1 nM) > valine (6 nM) >> proline (>100 nM) [1]—provides a validated benchmark for assessing the potency impact of synthetic modifications at the corresponding amino acid position. This enables rational design of novel analogs with tailored HDAC inhibitory profiles.

Apicidin C in Malaria Research: Apicomplexan HDAC Inhibition Studies

Apicidin C is suitable for malaria infection research applications focused on apicomplexan parasite HDAC inhibition [1]. The apicidin class demonstrates broad-spectrum activity against Apicomplexan protozoa including Plasmodium species [3]. While specific P. falciparum IC50 data for Apicidin C are not reported in the primary comparative literature, the established E. tenella activity (6 nM) [1] and class-level antimalarial properties [3] support its utility as a chemical probe for investigating conserved HDAC-dependent mechanisms across Apicomplexan parasites.

Application

Selection Property

Validation Focus

Parasite-selective HDAC pharmacophore development

Amino acid substitution panel (Pro/Val vs Pip/Ile)

Parasite vs. mammalian HDAC selectivity modeling

Reversible inhibition dynamics in parasite models

Reversible non-covalent binding mechanism

Washout recovery of acetylation in apicomplexan assays

Natural product dereplication reference standard

Confirmed structural fingerprint (LC-MS, NMR)

Rapid scaffold identification in Fusarium extract screening

• [1] Singh SB, Zink DL, Liesch JM, Dombrowski AW, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure, histone deacetylase, and antiprotozoal activities of apicidins B and C, congeners of apicidin with proline and valine substitutions. Org Lett. 2001;3(18):2815-2818. View Source
• [2] Khan N, Jeffers M, Kumar S, Hackett C, Boldog F, Khramtsov N, Qian X, Mills E, Berghs SC, Carey N, Finn PW, Collins LS, Tumber A, Ritchie JW, Jensen PB, Lichenstein HS, Sehested M. Determination of the class and isoform selectivity of small-molecule histone deacetylase inhibitors. Biochem J. 2008;409(2):581-589. View Source
• [3] Singh SB, Zink DL, Liesch JM, Mosley RT, Dombrowski AW, Bills GF, Darkin-Rattray SJ, Schmatz DM, Goetz MA. Structure and chemistry of apicidins, a class of novel cyclic tetrapeptides without a terminal alpha-keto epoxide as inhibitors of histone deacetylase with potent antiprotozoal activities. J Org Chem. 2002;67(3):815-825. View Source